Cas no 2227808-36-6 ((1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol)

• Product Name: (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol
• CAS No: 2227808-36-6
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 5804085
• PubChem ID: 96072572
• Update Time: 2025-06-15

(1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol
• 2227808-36-6
• EN300-1812237

• Inchi： 1S/C4H7N3O/c1-3(8)4-5-2-6-7-4/h2-3,8H,1H3,(H,5,6,7)/t3-/m1/s1
• InChI Key： WYZRLXYOIMXEBO-GSVOUGTGSA-N
• SMILES： O[C@H](C)C1=NC=NN1

Computed Properties

• Exact Mass: 113.058911855g/mol
• Monoisotopic Mass: 113.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol

Introduction to (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol (CAS No. 2227808-36-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol, identified by its CAS number 2227808-36-6, has garnered significant attention due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in academic and industrial research settings.

The molecular structure of (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol consists of a chiral center at the (1R) configuration, which is a critical factor in determining its stereoselective interactions with biological targets. The presence of a 1H-1,2,4-triazole moiety introduces a heterocyclic ring system that is known for its versatility in drug design. This triazole ring is frequently incorporated into pharmacophores due to its ability to engage in hydrogen bonding and hydrophobic interactions, enhancing binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol and biological receptors. Studies have demonstrated that the compound can modulate various signaling pathways by interacting with specific enzymes and receptors. For instance, preliminary research suggests that this molecule may exhibit inhibitory effects on certain kinases, which are integral to cellular proliferation and differentiation. Such findings highlight the potential of (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol as a lead compound for the development of novel therapeutic agents.

The synthesis of (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The stereochemistry at the chiral center is particularly sensitive to the choice of reagents and catalysts. Researchers have employed asymmetric synthesis techniques to optimize the yield and purity of this compound. These methods often involve transition metal-catalyzed reactions or biocatalytic approaches, which provide efficient routes to complex stereocenters.

In vitro studies have revealed that (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol demonstrates notable pharmacological properties. Its ability to interact with biological targets suggests potential applications in treating various diseases, including inflammatory disorders and metabolic conditions. The compound's structural features allow it to mimic natural biomolecules, thereby facilitating its integration into biological processes. This characteristic is particularly valuable in drug design, where mimicking natural ligands can enhance drug efficacy and reduce side effects.

The chemical stability of (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol under different storage conditions is another critical aspect that has been extensively evaluated. Stability studies indicate that the compound remains intact under controlled temperatures and pH conditions, ensuring its suitability for long-term storage and transportation. However, exposure to extreme environmental conditions may lead to degradation pathways that need to be carefully managed.

As research progresses, the applications of (1R)-1-(1H-1,2,4-triazol-3-ylolethanone ethanone) are expected to expand further. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists can accelerate the development pipeline for this promising compound.

The regulatory landscape surrounding the use of (CAS No. 2227808366) also plays a crucial role in its commercialization. Compliance with international standards ensures that the compound meets safety and quality benchmarks before being introduced into therapeutic markets. Regulatory agencies often require comprehensive toxicological data before approving new drugs or intermediates for clinical use.

In conclusion,( CAS No .2227808366 ) represents a significant advancement in medicinal chemistry due to its unique structural features and biological activities. Ongoing research continues to uncover new therapeutic potentials for this compound，making it a valuable asset in the quest for novel pharmaceuticals。By combining innovative synthetic methodologies with rigorous pharmacological evaluation，the full potential of this molecule can be realized，ultimately benefiting patients worldwide。